Cas no 150748-86-0 (2-Ethyl-4-methoxy-1-nitrobenzene)

• Product Name: 2-Ethyl-4-methoxy-1-nitrobenzene
• CAS No: 150748-86-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2112863
• Update Time: 2023-08-04

2-Ethyl-4-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-methoxy-1-nitroBenzene
• XHTZXYVKUWYFQM-UHFFFAOYSA-N
• 1-Nitro-2-ethyl-4-methoxybenzene
• 2-ethyl-4-methoxy-1-nitro-benzene
• 2-Ethyl-4-methoxy-1-nitrobenzene

• Inchi： 1S/C9H11NO3/c1-3-7-6-8(13-2)4-5-9(7)10(11)12/h4-6H,3H2,1-2H3
• InChI Key： XHTZXYVKUWYFQM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)CC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 2.6
• Topological Polar Surface Area: 55